Cas no 946303-22-6 (N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide)

• Product Name: N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide
• CAS No: 946303-22-6
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 6450990
• Update Time: 2025-07-31

N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[4-[(2-methyl-6-propoxy-4-pyrimidinyl)amino]phenyl]-

• Inchi： 1S/C19H20N4O2S/c1-3-10-25-18-12-17(20-13(2)21-18)22-14-6-8-15(9-7-14)23-19(24)16-5-4-11-26-16/h4-9,11-12H,3,10H2,1-2H3,(H,23,24)(H,20,21,22)
• InChI Key： ZRLODTGULLBHAC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(NC3C=C(OCCC)N=C(C)N=3)C=C2)=O)SC=CC=1

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 477.3±45.0 °C(Predicted)
• pka: 12.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide

N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide (CAS No. 946303-22-6): A Comprehensive Overview

N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide (CAS No. 946303-22-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, exhibits potential applications in various therapeutic areas. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential benefits, making it a hot topic in contemporary scientific discussions.

The molecular structure of N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide combines a pyrimidine ring with a thiophene carboxamide moiety, which contributes to its distinctive chemical behavior. This combination is particularly noteworthy because it may enhance the compound's bioavailability and target specificity. Such characteristics are crucial in the development of new drugs, especially those aimed at treating complex diseases like cancer and autoimmune disorders.

One of the most frequently asked questions about N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide is its mechanism of action. Preliminary studies suggest that this compound may interact with specific enzymes or receptors, modulating biological pathways in a way that could be therapeutically beneficial. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years.

The synthesis of N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide involves multi-step organic reactions, including amide bond formation and nucleophilic substitution. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 946303-22-6 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

In terms of applications, N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide is primarily explored in drug discovery and development. Its structural features make it a promising candidate for creating novel therapeutics with improved efficacy and reduced side effects. The compound's potential extends to areas like inflammation modulation and metabolic disorder treatment, aligning with current healthcare trends focused on personalized medicine.

From a market perspective, the demand for specialized compounds like N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide is on the rise. Pharmaceutical companies and research institutions are actively seeking innovative molecules to address unmet medical needs. This compound's unique profile positions it well in the competitive landscape of drug development, where differentiation is key to success.

Safety and handling of N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper protective equipment and ventilation are recommended during handling. Researchers often inquire about its stability data, which is crucial for storage and transportation in pharmaceutical supply chains.

The future outlook for N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide appears promising. As research progresses, more data will emerge about its pharmacological properties and potential clinical applications. The scientific community eagerly anticipates peer-reviewed studies that could validate its therapeutic potential and pave the way for further development.

For researchers interested in CAS No. 946303-22-6, accessing high-quality samples is essential for reliable experimental results. Several specialized chemical suppliers offer this compound with varying purity grades, catering to different research needs. Comparative studies between different batches can provide valuable insights into the compound's consistency and performance in various applications.

In conclusion, N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}thiophene-2-carboxamide represents an exciting area of chemical research with significant potential in pharmaceutical development. Its unique structural features and promising biological activity profile make it a compound worth watching in the coming years as research unfolds its full capabilities and applications in modern medicine.